Cas no 59676-20-9 (Adenosine, 4',5'-didehydro-2',5'-dideoxy-)

• Product Name: Adenosine, 4',5'-didehydro-2',5'-dideoxy-
• CAS No: 59676-20-9
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 337764
• PubChem ID: 15742007
• Update Time: 2025-04-19

Adenosine, 4',5'-didehydro-2',5'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 4',5'-didehydro-2',5'-dideoxy-
• (3S,5R)-5-(6-aminopurin-9-yl)-2-methylideneoxolan-3-ol
• (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylideneoxolan-3-ol
• (3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-methylenetetrahydrofuran-3-ol
• 59676-20-9
• SCHEMBL9151654
• DTXSID20577800

• Inchi： 1S/C10H11N5O2/c1-5-6(16)2-7(17-5)15-4-14-8-9(11)12-3-13-10(8)15/h3-4,6-7,16H,1-2H2,(H2,11,12,13)/t6-,7+/m0/s1
• InChI Key： RJDZRXKTDFKEEF-NKWVEPMBSA-N
• SMILES： O1C(=C)[C@H](C[C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 233.09143
• Monoisotopic Mass: 233.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.08